Cas no 1337100-55-6 (3-(2-chloro-4-methoxyphenyl)methylpiperidine)

• Product Name: 3-(2-chloro-4-methoxyphenyl)methylpiperidine
• CAS No: 1337100-55-6
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 6534912
• PubChem ID: 82292672
• Update Time: 2024-01-13

3-(2-chloro-4-methoxyphenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-4-methoxyphenyl)methylpiperidine
• 1337100-55-6
• EN300-1986714
• 3-[(2-chloro-4-methoxyphenyl)methyl]piperidine

• Inchi： 1S/C13H18ClNO/c1-16-12-5-4-11(13(14)8-12)7-10-3-2-6-15-9-10/h4-5,8,10,15H,2-3,6-7,9H2,1H3
• InChI Key： GSCWJYVYCBMYQG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC1CNCCC1)OC

Computed Properties

• Exact Mass: 239.1076919g/mol
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 3-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 3-benzylpiperidines